3,5-dimethyl-N-(2-((2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)amino)ethyl)isoxazole-4-sulfonamide

• IUPAC Name: 3,5-dimethyl-N-[2-[[2-methyl-6-[(4-methylpyridin-2-yl)amino]pyrimidin-4-yl]amino]ethyl]-1,2-oxazole-4-sulfonamide
• InChI: InChI=1S/C18H23N7O3S/c1-11-5-6-19-15(9-11)24-17-10-16(22-14(4)23-17)20-7-8-21-29(26,27)18-12(2)25-28-13(18)3/h5-6,9-10,21H,7-8H2,1-4H3,(H2,19,20,22,23,24)
• InChI Key: PQEJAUORCOMRPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC=C1)NC2=NC(=NC(=C2)NCCNS(=O)(=O)C3=C(ON=C3C)C)C
• Molecular Formula: C18H23N7O3S
• Molecular Weight: 417.5 g/mol

Description

3,5-dimethyl-N-(2-((2-methyl-6-((4-methylpyridin-2-yl)amino)pyrimidin-4-yl)amino)ethyl)isoxazole-4-sulfonamide is a useful research compound. Its molecular formula is C18H23N7O3S and its molecular weight is 417.49. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Antibacterial Evaluation

Researchers have focused on synthesizing novel heterocyclic compounds containing a sulfonamido moiety, aiming to explore their potential as antibacterial agents. The synthesis involves reacting various active methylene compounds to produce pyran, pyridine, and pyridazine derivatives, among others, with a focus on the antibacterial efficacy of these compounds (Azab, Youssef, & El-Bordany, 2013).

Optimization for Pharmacokinetic Properties

There has been research into optimizing structural classes for enhanced pharmacokinetic properties. This involves identifying lead compounds and modifying them to improve metabolic stability while retaining potency as receptor antagonists. The focus is on creating analogues with favorable pharmacokinetic profiles through structure-activity and structure-metabolism studies (Humphreys et al., 2003).

Heterocyclic Compound Synthesis

Efforts have been made to synthesize N-(Imidazo[1,2-a]pyridin-3-yl)- and N-(Imidazo[2,1-b][1,3]thiazol-5-yl)sulfonamides through one-pot synthesis methods. These studies aim to develop efficient synthesis methods for potential pharmacologically active compounds (Rozentsveig et al., 2013).

Exploration of Sulfonamide Hybrids

The exploration of sulfonamide hybrids for various pharmacological activities has been a significant area of research. These hybrids, combining sulfonamides with other pharmacologically active scaffolds, aim to leverage the antibacterial, anti-obesity, diuretic, and antitumor properties of sulfonamides. Recent advances have focused on designing and developing such hybrids for improved biological activity (Ghomashi et al., 2022).

Anticancer and Anti-5-lipoxygenase Agents

Research into pyrazolopyrimidines derivatives has shown promising anticancer and anti-5-lipoxygenase activities. The synthesis of these compounds, their enzymatic and cellular activity evaluation, and their potential as oral antihypertensive agents highlight the diverse pharmacological applications of sulfonamide derivatives (Rahmouni et al., 2016).